Cas no 98-30-6 (2-amino-4-methylsulfonyl-phenol)

2-Amino-4-methylsulfonyl-phenol is a sulfonated phenolic compound with a molecular structure featuring both amino and methylsulfonyl functional groups. This configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The methylsulfonyl group enhances solubility and stability, while the amino group provides a versatile site for further functionalization. Its well-defined chemical properties ensure consistent performance in coupling reactions and as a building block for more complex molecules. The compound is typically supplied as a high-purity solid, suitable for precision applications in research and industrial processes. Proper handling and storage are recommended due to its reactive nature.
2-amino-4-methylsulfonyl-phenol structure
98-30-6 structure
Product Name:2-amino-4-methylsulfonyl-phenol
CAS No:98-30-6
MF:C7H9NO3S
MW:187.216260671616
MDL:MFCD00719450
CID:34946
PubChem ID:87561256
Update Time:2025-06-09

2-amino-4-methylsulfonyl-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Methylsulfonyl-2-aminophenol
    • 2-Amino-4-(Methylsulfonyl)Phenol
    • 3-Amino-4-hydroxyphenyl Methyl Sulfone
    • 2-AMINO PHENOL-4-METHYL SULPHONE (A.P.M.S)
    • 2-amino-4-methylsulfonylphenol
    • 2-Hydroxy-5-(methylsulfonyl)aniline
    • 2-Amino-4-(methylsulphonyl)phenol
    • Phenol, 2-amino-4-(methylsulfonyl)-
    • 2-amino-4-methanesulfonylphenol
    • SFLMBHYNCSYPOO-UHFFFAOYSA-N
    • 2-amino-4(methylsulfonyl)phenol
    • PubChem10754
    • Oprea1_545644
    • Oprea1_483830
    • 2-amino-4-methylsulfonyl-phenol
    • MDL： MFCD00719450
    • Inchi： 1S/C7H9NO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,8H2,1H3
    • InChI Key： SFLMBHYNCSYPOO-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=C(C=1)N)O)(=O)=O

Computed Properties

  • Exact Mass: 187.03000
  • Monoisotopic Mass: 187.030314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88.8

Experimental Properties

  • Color/Form: Light gray dry powder
  • Density: 1.419
  • Melting Point: 156.0 to 160.0 deg-C
  • Boiling Point: 436.3 °C at 760 mmHg
  • Flash Point: 217.6 °C
  • Refractive Index: 1.603
  • PSA: 88.77000
  • LogP: 2.03990

2-amino-4-methylsulfonyl-phenol Security Information

2-amino-4-methylsulfonyl-phenol Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-amino-4-methylsulfonyl-phenol Pricemore >>

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Chemenu
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Apollo Scientific
OR61009-1g
2-Amino-4-(methylsulphonyl)phenol
 98-30-6 95%
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Apollo Scientific
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2-Amino-4-(methylsulphonyl)phenol
 98-30-6 95%
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 £106.00 2024-08-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025933-25g
2-amino-4-methylsulfonyl-phenol
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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